Cas no 497165-15-8 (4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, (aR,3aS,4S,6S,7aR)-)

• Product Name: 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, (aR,3aS,4S,6S,7aR)-
• CAS No: 497165-15-8
• MF: C₁₂H₂₂BNO₂
• MW: 223.11958360672
• CID: 324677
• PubChem ID: 56972095
• Update Time: 2025-04-19

4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, (aR,3aS,4S,6S,7aR)- Chemical and Physical Properties

Names and Identifiers

• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,8,8-tetramethyl-, (aR,3aS,4S,6S,7aR)-
• 4,6-Methano-1,3,2-benzodioxaborole-2-methanamine,hexahydro-a,3a,5,5-tetramethyl-, (aR,3aS,4S,6S,7aR)- (9CI)
• (R)-BoroAla-(+)-Pinanediol
• 497165-15-8
• DTXSID80719325
• (R)-1-((3AS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)ethan-1-amine
• (1R)-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethanamine
• (1R)-1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]ethan-1-amine
• SCHEMBL13050817

• Inchi： 1S/C12H22BNO2/c1-7(14)13-15-10-6-8-5-9(11(8,2)3)12(10,4)16-13/h7-10H,5-6,14H2,1-4H3/t7-,8-,9-,10+,12-/m0/s1
• InChI Key： AKMVYVLKQCECJH-GBVMLCMLSA-N
• SMILES： O1B([C@H](C)N)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

• Exact Mass: 223.174
• Monoisotopic Mass: 223.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2

Experimental Properties

• PSA: 44.48000
• LogP: 2.72130